Cas no 2294422-95-8 (2-(3-Aminocyclobutyl)-2-fluoroacetic acid)

• Product Name: 2-(3-Aminocyclobutyl)-2-fluoroacetic acid
• CAS No: 2294422-95-8
• MF: C₆H₁₀FNO₂
• MW: 147.147505283356
• CID: 6453051
• PubChem ID: 146155614
• Update Time: 2025-06-11

2-(3-Aminocyclobutyl)-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26632349
• 2294422-95-8
• 2-(3-aminocyclobutyl)-2-fluoroacetic acid
• 2416223-29-3
• EN300-3873917
• 2-fluoro-2-[(1s,3s)-3-aminocyclobutyl]acetic acid
• 2-(3-Aminocyclobutyl)-2-fluoroacetic acid

• Inchi： 1S/C6H10FNO2/c7-5(6(9)10)3-1-4(8)2-3/h3-5H,1-2,8H2,(H,9,10)
• InChI Key： IDFBNEZTSRYLSW-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1CC(C1)N

Computed Properties

• Exact Mass: 147.06955672g/mol
• Monoisotopic Mass: 147.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(3-Aminocyclobutyl)-2-fluoroacetic acid

Introduction to 2-(3-Aminocyclobutyl)-2-fluoroacetic Acid (CAS No: 2294422-95-8)

2-(3-Aminocyclobutyl)-2-fluoroacetic acid, identified by the Chemical Abstracts Service Number (CAS No) 2294422-95-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound features a unique structural motif, combining a cyclobutyl ring with an amino group and a fluorinated acetic acid moiety, which endows it with distinct chemical properties and potential biological activities. The presence of the fluorine atom, in particular, is a key feature that influences its reactivity and interaction with biological targets, making it a subject of interest for medicinal chemists and researchers exploring novel therapeutic agents.

The structure of 2-(3-Aminocyclobutyl)-2-fluoroacetic acid consists of a fluorinated acetic acid backbone substituted with a 3-aminocyclobutyl group. This arrangement creates a rigid cyclic structure that can be exploited to modulate the conformational preferences of potential drug candidates. The amino group provides a site for further functionalization, allowing for the attachment of various pharmacophores or for participation in hydrogen bonding interactions within biological systems. The fluorine atom, on the other hand, is known to enhance metabolic stability and binding affinity in many drug molecules, making this compound a valuable scaffold for drug discovery efforts.

In recent years, there has been growing interest in the development of fluorinated amino acids as building blocks for medicinal chemistry. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The fluoroacetic acid derivatives, such as 2-(3-Aminocyclobutyl)-2-fluoroacetic acid, are particularly noteworthy due to their ability to mimic natural amino acids while introducing unique electronic and steric properties. This duality allows for fine-tuning of molecular interactions with biological targets, leading to the identification of potent and selective drug candidates.

One of the most compelling aspects of 2-(3-Aminocyclobutyl)-2-fluoroacetic acid is its potential application in the synthesis of enzyme inhibitors. Enzymes are critical targets in drug development, and modulating their activity can lead to therapeutic benefits. The structural features of this compound make it an attractive candidate for designing inhibitors that target enzymes involved in metabolic pathways or signal transduction cascades. For instance, the fluorine atom can be positioned strategically to interact with hydrophobic pockets in enzyme active sites, while the amino group can engage in polar interactions, enhancing binding affinity.

Recent studies have highlighted the role of fluorinated compounds in enhancing drug bioavailability and reducing susceptibility to enzymatic degradation. The incorporation of fluorine into drug molecules has been shown to improve their pharmacokinetic profiles by increasing lipophilicity and reducing metabolic clearance. In the context of 2-(3-Aminocyclobutyl)-2-fluoroacetic acid, these properties could be leveraged to develop drugs with improved oral bioavailability and prolonged half-lives. This is particularly relevant in chronic disease management where consistent drug levels are essential for therapeutic efficacy.

The synthesis of 2-(3-Aminocyclobutyl)-2-fluoroacetic acid presents unique challenges due to its complex structural framework. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled chemists to construct intricate molecular architectures with high precision. These methods not only improve yield but also allow for greater control over stereochemistry, which is crucial for biological activity.

In addition to its pharmaceutical applications, 2-(3-Aminocyclobutyl)-2-fluoroacetic acid has potential uses in materials science and agrochemicals. The unique combination of functional groups makes it a versatile intermediate that can be modified to suit different applications. For example, its incorporation into polymers could lead to materials with enhanced mechanical properties or biodegradability. In agrochemicals, derivatives of this compound might serve as precursors for herbicides or pesticides that exhibit improved environmental profiles.

The future prospects for 2-(3-Aminocyclobutyl)-2-fluoroacetic acid are promising, driven by ongoing research in medicinal chemistry and synthetic organic chemistry. As our understanding of biological systems continues to evolve, new opportunities will arise for exploiting this compound's unique properties. Collaborative efforts between academia and industry will be essential to translate laboratory discoveries into clinical applications that benefit patients worldwide.

In conclusion, 2-(3-Aminocyclobutyl)-2-fluoroacetic acid (CAS No: 2294422-95-8) represents a fascinating compound with broad applications across multiple scientific disciplines. Its structural features offer a rich foundation for drug discovery efforts, while its synthetic accessibility ensures that researchers can explore its potential without undue difficulty. As we continue to uncover new ways to harness its properties, this compound is poised to make significant contributions to the fields of medicine and materials science.